Cas no 1804486-18-7 (2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride
• CAS No: 1804486-18-7
• MF: C₆H₂Cl₂F₂N₂O₄S
• MW: 307.058885097504
• CID: 4870266
• Update Time: 2025-10-18

2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F2N2O4S/c7-5-2(12(13)14)1-3(17(8,15)16)4(11-5)6(9)10/h1,6H
• InChI Key： VBYIZNWWTJOPIB-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=C(N=C1C(F)F)Cl)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 396
• XLogP3: 2.3
• Topological Polar Surface Area: 101

Additional information on 2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride

Introduction to 2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride (CAS No. 1804486-18-7)

2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile chemical properties and potential applications. This compound, identified by its CAS number 1804486-18-7, belongs to a class of pyridine derivatives that are widely studied for their role in synthesizing biologically active molecules. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, a nitro group, and a sulfonyl chloride moiety, makes this compound a valuable intermediate in the development of novel chemical entities.

The structural features of 2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride contribute to its reactivity and utility in synthetic chemistry. The chloro group provides a site for nucleophilic substitution reactions, while the difluoromethyl group can enhance the metabolic stability and lipophilicity of resulting compounds. The nitro group serves as a versatile handle for further functionalization, and the sulfonyl chloride moiety is particularly useful for introducing sulfonamide functionalities into target molecules. These attributes make it an attractive building block for drug discovery and material science applications.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from pyridine scaffolds. Pyridine derivatives have been extensively explored due to their ability to interact with biological targets such as enzymes and receptors. Among these derivatives, compounds containing nitro and sulfonyl groups have shown promise in various pharmacological contexts. For instance, nitroaromatic compounds have been investigated for their antimicrobial and anti-inflammatory properties, while sulfonyl chlorides are frequently employed in the synthesis of sulfonamides, which are known for their broad spectrum of biological activity.

One of the most compelling aspects of 2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride is its potential in medicinal chemistry. Researchers have leveraged this compound to develop new inhibitors targeting key enzymes involved in diseases such as cancer and diabetes. The difluoromethyl group, in particular, has been shown to improve the pharmacokinetic properties of drug candidates by increasing their metabolic stability and reducing susceptibility to degradation by cytochrome P450 enzymes. This feature is particularly valuable in the context of drug development, where optimizing metabolic profiles is crucial for achieving therapeutic efficacy.

Moreover, the sulfonyl chloride functionality in 2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride allows for facile introduction of sulfonamide linkages, which are prevalent in many bioactive molecules. Sulfonamides have been widely used in pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. By serving as a precursor for sulfonamide synthesis, this compound enables chemists to explore new chemical space and discover innovative therapeutic agents. Recent studies have demonstrated its utility in generating lead compounds for antiviral and anticancer therapies, highlighting its significance in modern drug discovery.

The synthetic utility of 2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride extends beyond pharmaceutical applications. In agrochemical research, pyridine derivatives play a crucial role in developing pesticides and herbicides that target specific biological pathways in pests while minimizing environmental impact. The unique combination of functional groups in this compound makes it a promising candidate for designing next-generation crop protection agents. By modifying its structure or employing it as an intermediate, scientists can create novel molecules with enhanced efficacy and reduced toxicity.

From a chemical perspective, 2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride exemplifies the importance of multifunctional intermediates in synthetic chemistry. Its ability to undergo various transformations while retaining its core structure allows researchers to construct complex molecules efficiently. This flexibility is particularly valuable when designing molecules with specific biological activities or when exploring new synthetic pathways. The compound's reactivity also makes it suitable for exploring green chemistry principles, such as catalytic processes that minimize waste and improve sustainability.

In conclusion, 2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride (CAS No. 1804486-18-7) is a highly versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features enable it to serve as a valuable intermediate in synthesizing biologically active molecules, including drug candidates targeting various diseases and crop protection agents designed to enhance agricultural productivity. As research continues to uncover new applications for pyridine derivatives, compounds like this one will undoubtedly play an increasingly important role in advancing chemical innovation across multiple industries.